Cas no 24280-48-6 (1-Piperazinecarboxylicacid, 4-[3-(dimethylamino)propyl]-, ethyl ester, hydrochloride (1:1))

• Product Name: 1-Piperazinecarboxylicacid, 4-[3-(dimethylamino)propyl]-, ethyl ester, hydrochloride (1:1)
• CAS No: 24280-48-6
• MF: C₁₂H₂₆ClN₃O₂
• MW: 279.806742191315
• CID: 272910
• PubChem ID: 212475
• Update Time: 2025-04-19

1-Piperazinecarboxylicacid, 4-[3-(dimethylamino)propyl]-, ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid, 4-[3-(dimethylamino)propyl]-, ethyl ester, hydrochloride (1:1)
• ethyl 4-[3-(dimethylamino)propyl]piperazine-1-carboxylate,hydrochloride
• 4-(3-(Dimethylamino)propyl)-1-piperazinecarboxylic acid ethyl ester hydrochloride
• 1-Piperazinecarboxylic acid, 4-(3-(dimethylamino)propyl)-, ethyl ester, hydrochloride
• DTXSID10947119
• Ethyl 4-[3-(dimethylamino)propyl]piperazine-1-carboxylate--hydrogen chloride (1/1)
• 24280-48-6

• Inchi： 1S/C12H25N3O2.ClH/c1-4-17-12(16)15-10-8-14(9-11-15)7-5-6-13(2)3;/h4-11H2,1-3H3;1H
• InChI Key： SMIOMYCMIVUESZ-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(N1CCN(CCCN(C)C)CC1)=O

Computed Properties

• Exact Mass: 279.17158
• Monoisotopic Mass: 279.171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36Ų

Experimental Properties

• Boiling Point: 326.7°C at 760 mmHg
• Flash Point: 151.4°C
• PSA: 36.02